Cas no 54243-55-9 (2(3H)-Thiazolethione, 5-mercapto-)
54243-55-9 structure
Product Name:2(3H)-Thiazolethione, 5-mercapto-
CAS No:54243-55-9
MF:C3H3NS3
MW:149.257616281509
CID:355087
PubChem ID:22497862
Update Time:2025-04-19
2(3H)-Thiazolethione, 5-mercapto- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Thiazolethione, 5-mercapto-
- 5-sulfanyl-3H-1,3-thiazole-2-thione
- 5-Sulfanyl-1,3-thiazole-2(3H)-thione
- SCHEMBL1674915
- 54243-55-9
- DTXSID50626234
-
- Inchi: 1S/C3H3NS3/c5-2-1-4-3(6)7-2/h1,5H,(H,4,6)
- InChI Key: OBDSPDZCPRBIIA-UHFFFAOYSA-N
- SMILES: S1C(NC=C1S)=S
Computed Properties
- Exact Mass: 148.94289
- Monoisotopic Mass: 148.94276262g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 70.4Ų
Experimental Properties
- PSA: 12.03
2(3H)-Thiazolethione, 5-mercapto- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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